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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of Dasa-58, a potent and selective activator of Pyruvate Kinase M2 (PKM2),

using Dimethyl Sulfoxide (DMSO) as the solvent. Accurate preparation of this stock solution is

critical for ensuring reproducibility and reliability in downstream experiments, including cell-

based assays and in vivo studies. This guide includes information on the chemical properties of

Dasa-58, a step-by-step protocol for solubilization, and recommendations for storage and

handling to maintain the integrity and activity of the compound.

Introduction
Dasa-58 is a small molecule activator of the M2 isoform of pyruvate kinase (PKM2), an enzyme

that plays a crucial role in cancer metabolism and cell proliferation.[1][2][3][4][5] By promoting

the tetrameric, more active form of PKM2, Dasa-58 can modulate cellular metabolic pathways,

making it a valuable tool for research in oncology and metabolic diseases.[1][6] Given its

hydrophobic nature, Dasa-58 is sparingly soluble in aqueous solutions but exhibits good

solubility in organic solvents like DMSO.[7] This document outlines a standardized procedure

for preparing a concentrated stock solution of Dasa-58 in DMSO, which can then be diluted to

the desired final concentration in cell culture media or other aqueous buffers for experimental

use.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15614701?utm_src=pdf-interest
https://www.benchchem.com/product/b15614701?utm_src=pdf-body
https://www.benchchem.com/product/b15614701?utm_src=pdf-body
https://www.benchchem.com/product/b15614701?utm_src=pdf-body
https://www.xcessbio.com/products/m60305
https://www.medchemexpress.com/DASA-58.html
https://www.biocrick.com/DASA-58-BCC6522.html
https://www.caymanchem.com/product/13941/dasa-58
https://www.biomol.com/products/chemicals/biochemicals/dasa-58-tgm-t6816-2mg
https://www.benchchem.com/product/b15614701?utm_src=pdf-body
https://www.xcessbio.com/products/m60305
https://www.biossusa.com/products/bs-60305c
https://www.benchchem.com/product/b15614701?utm_src=pdf-body
https://www.selleckchem.com/products/dasa-58.html
https://www.benchchem.com/product/b15614701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Properties of Dasa-58
A comprehensive understanding of the physicochemical properties of Dasa-58 is essential for

its proper handling and use in experimental settings.

Property Value Reference

Molecular Weight 453.53 g/mol [1][2][7]

Appearance White to off-white solid powder [1][2]

Solubility in DMSO

Up to 100 mM.[1][6] Also

reported as 30 mg/mL[4] and

91 mg/mL[7] (sonication may

be required).[8]

[1][4][6][7][8]

Storage of Powder -20°C for up to 3 years. [7][8]

Storage of Stock Solution
-80°C for up to 1 year; -20°C

for up to 1 month.[2][7]
[2][7]

Experimental Protocol: Preparation of a 10 mM
Dasa-58 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Dasa-58 in DMSO. This

concentration is a common starting point for subsequent dilutions in various experimental

setups.

Materials and Equipment
Dasa-58 powder (purity ≥98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Step-by-Step Procedure
Equilibration: Before opening, allow the vial of Dasa-58 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture, which

can affect the stability and solubility of the compound.

Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical

balance. Carefully weigh the desired amount of Dasa-58 powder. To prepare 1 mL of a 10

mM stock solution, you will need 4.54 mg of Dasa-58 (see calculation below).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

Dasa-58 powder. For a 10 mM stock solution, if you weighed 4.54 mg of Dasa-58, you would

add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the

solution in a water bath for 5-10 minutes.[8] Visually inspect the solution to ensure there are

no visible particles.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be filter-sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed microcentrifuge tubes or amber glass vials. This minimizes freeze-thaw cycles

which can degrade the compound. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 1 year).[2][7]

Calculation for a 10 mM Stock Solution
To calculate the mass of Dasa-58 required to make a 10 mM stock solution, use the following

formula:
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Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 453.53 g/mol = 4.5353 mg

Therefore, to make 1 mL of a 10 mM stock solution, you will need approximately 4.54 mg of

Dasa-58.

Safety Precautions
Dasa-58 is for research use only.

Always handle Dasa-58 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for Dasa-58 for complete safety and handling

information.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Dasa-58 stock solution.
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Caption: Workflow for Dasa-58 Stock Solution Preparation.
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Dasa-58 acts as an allosteric activator of PKM2. The following diagram illustrates the simplified

signaling context of PKM2, which can be influenced by Dasa-58.
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Caption: Simplified PKM2 Signaling and Dasa-58 Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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